Cas no 72569-99-4 (Butanoic acid, 3-(acetylamino)-, methyl ester, (3R)-)

• Product name: Butanoic acid, 3-(acetylamino)-, methyl ester, (3R)-
• CAS No: 72569-99-4
• MF: C₇H₁₃NO₃
• MW: 159.18302
• CID: 543728
• PubChem ID: 11275152

Butanoic acid, 3-(acetylamino)-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(acetylamino)-, methyl ester, (3R)-
• methyl(r)-3-acetamidobutanoate
• methyl (R)-3-acetamidobutanoate
• DTXSID10460792
• 72569-99-4
• methyl (R)-N-acetyl-3-aminobutyrate
• ZHKPSUPZUILMOG-RXMQYKEDSA-N
• SCHEMBL1144274

• Inchi： InChI=1S/C7H13NO3/c1-5(8-6(2)9)4-7(10)11-3/h5H,4H2,1-3H3,(H,8,9)/t5-/m1/s1
• InChI Key： ZHKPSUPZUILMOG-RXMQYKEDSA-N
• SMILES： CC(CC(=O)OC)NC(=O)C

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: -0.2

Experimental Properties

• PSA: 55.4